Cas no 74744-78-8 (Ethyl 2-(4-bromo-phenoxy)-benzoate)

Ethyl 2-(4-bromo-phenoxy)-benzoate structure
74744-78-8 structure
Product Name:Ethyl 2-(4-bromo-phenoxy)-benzoate
CAS No:74744-78-8
MF:C15H13BrO3
MW:321.165923833847
CID:6627977
PubChem ID:23464800
Update Time:2024-01-05

Ethyl 2-(4-bromo-phenoxy)-benzoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10953526
    • ethyl 2-(4-bromo-phenoxy)-benzoate
    • 2-(4-bromophenoxy)benzoic acid ethyl ester
    • 74744-78-8
    • DTXSID901301680
    • ethyl 2-(4-bromophenoxy)benzoate
    • BJQYYHPYGWSGGP-UHFFFAOYSA-N
    • Ethyl 2-(4-bromo-phenoxy)-benzoate
    • Inchi: 1S/C15H13BrO3/c1-2-18-15(17)13-5-3-4-6-14(13)19-12-9-7-11(16)8-10-12/h3-10H,2H2,1H3
    • InChI Key: BJQYYHPYGWSGGP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1C=CC=CC=1C(=O)OCC

Computed Properties

  • Exact Mass: 320.00481g/mol
  • Monoisotopic Mass: 320.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 35.5Ų
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